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Compound of Interest

Compound Name: STAD 2
Cat. No.: B15542577
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and storage of STAD 2, a
potent and selective disruptor of the Protein Kinase A (PKA) RIl subunit interaction with A-
Kinase Anchoring Proteins (AKAPs). Adherence to these guidelines is crucial for maintaining
the integrity and activity of the peptide for reproducible experimental outcomes.

Product Information

Property Value Reference
Full Name Stapled AKAP Disruptor 2 [1]

CAS Number 1542100-77-5

Molecular Weight 2096.68 g/mol

Selectively binds to the PKA-
i . . RIl subunit (Kd = 6.2 nM),
Biological Activity _ o _ _ [1]
disrupting its interaction with

AKAPs. It is cell-permeable.
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Solubility

STAD 2 is a lyophilized powder and requires appropriate solvents for reconstitution. The
solubility of STAD 2 in various solvents is summarized below. It is recommended to use freshly
opened, anhydrous solvents to avoid degradation of the peptide.

Solvent Concentration Notes

o Recommended for initial stock
50% Acetonitrile/Water Up to 1 mg/mL _ _
solution preparation.

Use of hygroscopic DMSO can
DMSO =100 mg/mL (= 47.69 mM) impact solubility; use a fresh,
high-quality grade.

Dissolution Protocols
Preparation of a 1 mg/mL Stock Solution in 50%
Acetonitrile/Water

Materials:

STAD 2 lyophilized powder

High-purity Acetonitrile

Nuclease-free, sterile water

Sterile, low-protein binding microcentrifuge tubes
Protocol:

» Allow the vial of lyophilized STAD 2 to equilibrate to room temperature before opening to
prevent condensation.

e Prepare a 50% acetonitrile/water solvent by mixing equal volumes of acetonitrile and sterile
water.
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o To prepare a 1 mg/mL stock solution, add the appropriate volume of the 50%
acetonitrile/water solvent to the vial of STAD 2. For example, to a 1 mg vial, add 1 mL of the
solvent.

o Gently vortex or pipette the solution to ensure the peptide is fully dissolved. Avoid vigorous
shaking to prevent peptide aggregation.

 Visually inspect the solution to ensure there are no particulates. If necessary, the solution
can be briefly sonicated in a water bath.

Preparation of a High-Concentration Stock Solution in
DMSO

Materials:

e STAD 2 lyophilized powder

e Anhydrous, high-purity DMSO

» Sterile, low-protein binding microcentrifuge tubes with secure caps
Protocol:

o Equilibrate the STAD 2 vial to room temperature.

e Add the desired volume of anhydrous DMSO to the vial. For example, to prepare a 10 mM
stock solution from 1 mg of STAD 2 (MW: 2096.68), add 47.69 pL of DMSO.

o Cap the vial tightly and gently vortex until the powder is completely dissolved.

e Due to the hygroscopic nature of DMSO, it is critical to work quickly and minimize the
exposure of the solvent and solution to air.

Storage and Stability

Proper storage of STAD 2 is essential to maintain its biological activity. Recommendations for
both the lyophilized powder and stock solutions are provided below.
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Storage ]
Form Duration Notes
Temperature
N Store in a desiccated
Lyophilized Powder -20°C Upto 1 year

environment.

-80°C

Up to 2 years

Recommended for

long-term storage.

Stock Solution in 50%

Acetonitrile/Water

-20°C

Up to 1 month

Aliquot to avoid
repeated freeze-thaw

cycles.

-80°C

Up to 6 months

Recommended for
long-term storage of

stock solutions.

Stock Solution in
DMSO

-20°C

Up to 1 month

Aliquot into small,

single-use volumes.

-80°C

Up to 6 months

Ensure vials are
tightly sealed to
prevent moisture

absorption.

Important Considerations:

» Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to peptide

degradation. It is highly recommended to aliquot the stock solution into single-use volumes

before freezing.

 Light Sensitivity: Protect the peptide, both in solid form and in solution, from direct light.

Signaling Pathway and Mechanism of Action

STAD 2 acts as a competitive inhibitor of the interaction between the regulatory (RII) subunits

of PKA and AKAPs. This disruption leads to the delocalization of PKA from its specific

subcellular compartments, thereby preventing the phosphorylation of downstream targets in

response to CAMP signaling.
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Mechanism of STAD 2 Action.

Experimental Workflow: PKA Activity Assay

The following is a generalized workflow for assessing the inhibitory effect of STAD 2 on PKA

activity.
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Workflow for PKA Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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